6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

• Molecular Formula: C14H8N4O2
• Molecular Weight: 264.24 g/mol
• IUPAC Name: 6-(4-cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
• InChI: InChI=1S/C14H8N4O2/c15-6-9-1-3-10(4-2-9)11-5-12(14(19)20)13-16-8-17-18(13)7-11/h1-5,7-8H,(H,19,20)
• InChI Key: FPHNNLQNMTYFMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CN3C(=NC=N3)C(=C2)C(=O)O

Description

6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS: 2059976-17-7) is a heterocyclic compound featuring a triazolo[1,5-a]pyridine core substituted with a 4-cyanophenyl group at position 6 and a carboxylic acid moiety at position 8 . This compound is of interest in medicinal and agrochemical research due to its structural similarity to bioactive triazolo derivatives, though specific applications remain under investigation .

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the common methods for synthesizing 6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid involves the use of enaminonitriles and benzohydrazides. This reaction is typically carried out under microwave irradiation, which facilitates a catalyst-free and additive-free synthesis. The reaction proceeds through a transamidation mechanism followed by nucleophilic addition with nitrile and subsequent condensation to yield the target compound .

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up using similar microwave-mediated conditions. The reaction is performed at elevated temperatures (around 140°C) to achieve high yields within a short reaction time. The process is eco-friendly and demonstrates good functional group tolerance, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted triazolopyridines with various functional groups.

Scientific Research Applications

6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with various biological targets.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor of enzymes such as JAK1, JAK2, and PHD-1. It binds to the active sites of these enzymes, blocking their activity and thereby exerting its biological effects. The pathways involved include modulation of signal transduction and inhibition of cellular proliferation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares key structural features and physicochemical properties of 6-(4-cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid with analogous compounds:

Compound Name	Core Structure	Substituents (Position)	Molecular Formula	Key Properties/Applications	Evidence Source
Target Compound	[1,2,4]Triazolo[1,5-a]pyridine	4-Cyanophenyl (6), COOH (8)	C₁₄H₈N₄O₂	High polarity, agrochemical potential
2-(2-Hydroxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid	[1,2,4]Triazolo[1,5-a]pyridine	2-Hydroxyphenyl (2), COOH (8)	C₁₃H₉N₃O₃	Enhanced H-bonding, lower logP
6-Bromo-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid	[1,2,4]Triazolo[1,5-a]pyridine	Br (6), COOH (8)	C₇H₄BrN₃O₂	Bulky substituent, reduced solubility
3-Phenyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid	[1,2,4]Triazolo[4,3-a]pyridine	Phenyl (3), COOH (8)	C₁₄H₉N₃O₂	Non-planar core, DMSO-soluble
[1,2,4]Triazolo[1,5-a]pyridine-8-carbonitrile	[1,2,4]Triazolo[1,5-a]pyridine	CN (8)	C₇H₄N₄	Fluorescent probe, high quantum yield

Key Differences and Implications

In contrast, the 2-hydroxyphenyl analog (C₁₃H₉N₃O₃) exhibits higher polarity and hydrogen-bonding capacity, which may improve aqueous solubility . Bromine at position 6 (C₇H₄BrN₃O₂) introduces steric bulk and electronegativity, likely reducing solubility compared to the cyanophenyl variant .

Core Structure Variations: The triazolo[4,3-a]pyridine isomer (C₁₄H₉N₃O₂) has a non-planar structure due to differing ring fusion, which may alter binding affinity in biological systems .

Functional Group Impact :

• Replacing the carboxylic acid (COOH) with a carbonitrile (CN) group (C₇H₄N₄) shifts the compound’s application from agrochemicals to fluorescent probes, as seen in derivatives with large Stokes shifts and quantum yields up to 0.85 .

Biological Activity

6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview of its pharmacological properties.

• Molecular Formula : C14H9N3O3
• Molecular Weight : 267.24 g/mol
• CAS Number : 2060027-29-2

Structure

The compound features a triazole ring fused with a pyridine moiety, which is known to enhance biological activity through various mechanisms.

Antioxidant Activity

Several studies have indicated that derivatives of triazolo-pyridine compounds exhibit notable antioxidant properties. For instance, compounds synthesized from related structures have demonstrated significant inhibition of free radicals, with some achieving over 70% inhibition at concentrations as low as 25 μg/mL . The presence of the cyanophenyl group is believed to enhance this activity by stabilizing radical intermediates.

Enzyme Inhibition

The compound has shown potential as an inhibitor of key enzymes involved in various metabolic pathways:

• Acetylcholinesterase (AChE) : Inhibitory activity has been recorded with IC50 values ranging from 3.07 nM to 87.26 nM, suggesting strong potential for neuroprotective applications .
• Carbonic Anhydrases (hCA I and II) : The compound also exhibits inhibitory effects on hCA isoforms, with IC50 values between 1.47 nM and 10.06 nM for hCA I and 3.55 nM to 7.66 nM for hCA II .

Antiviral Activity

Research into N-heterocycles has highlighted their potential as antiviral agents. Compounds similar to 6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid have shown promising activity against various viral strains, indicating that modifications in the triazole and pyridine structures can lead to enhanced antiviral efficacy .

Study on Antioxidant Properties

A study evaluating the antioxidant capacity of various triazole derivatives found that those with substituted phenyl groups exhibited superior activity compared to unsubstituted analogs. The study measured the DPPH radical scavenging activity and found that compounds similar to 6-(4-Cyanophenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid performed exceptionally well, validating the hypothesis that structural modifications can significantly influence biological outcomes.

Enzyme Inhibition Profile

In another study focusing on enzyme inhibitors, researchers synthesized several derivatives of triazolo-pyridines and tested them against AChE and carbonic anhydrases. The results indicated that the introduction of electron-withdrawing groups like cyano increased the binding affinity for these enzymes, demonstrating the importance of functional group positioning in drug design.